2-Bromo-3-(cyclohexyloxy)phenol

• Molecular Formula: C12H15BrO2
• Molecular Weight: 271.15 g/mol
• IUPAC Name: 2-bromo-3-cyclohexyloxyphenol
• InChI: InChI=1S/C12H15BrO2/c13-12-10(14)7-4-8-11(12)15-9-5-2-1-3-6-9/h4,7-9,14H,1-3,5-6H2
• InChI Key: KJQTXYLGEWXBOR-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(CC1)OC2=CC=CC(=C2Br)O

Description

2-Bromo-3-(cyclohexyloxy)phenol is a brominated phenolic compound featuring a cyclohexyl ether substituent at the 3-position and a bromine atom at the 2-position of the aromatic ring. The cyclohexyloxy group contributes steric bulk and lipophilicity, while the bromine atom enhances electrophilic reactivity, making it a candidate for use in pharmaceutical intermediates, agrochemicals, or materials science .

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of 2-Bromo-3-(cyclohexyloxy)phenol can be achieved through a bromination reaction of 3-(cyclohexyloxy)phenol. The process involves the use of brominating agents such as bromine or N-bromosuccinimide (NBS) in the presence of a catalyst or under specific reaction conditions. For instance, the reaction can be carried out in an organic solvent like carbon tetrachloride (CCl4) at elevated temperatures .

Industrial Production Methods: On an industrial scale, the production of 2-Bromo-3-(cyclohexyloxy)phenol may involve continuous flow reactors to ensure efficient mixing and heat transfer. The use of environmentally benign brominating agents and solvents is preferred to minimize the environmental impact. The reaction conditions are optimized to achieve high yields and purity of the final product.

Chemical Reactions Analysis

Types of Reactions: 2-Bromo-3-(cyclohexyloxy)phenol undergoes various chemical reactions, including:

Substitution Reactions: The bromine atom can be substituted by other nucleophiles, such as hydroxide ions, leading to the formation of 3-(cyclohexyloxy)phenol.

Oxidation Reactions: The phenolic group can be oxidized to form quinones or other oxidized derivatives.

Reduction Reactions: The bromine atom can be reduced to form the corresponding phenol without the bromine substituent.

Common Reagents and Conditions:

Substitution: Nucleophiles like hydroxide ions in aqueous or alcoholic solutions.

Oxidation: Oxidizing agents such as potassium permanganate or hydrogen peroxide.

Reduction: Reducing agents like sodium borohydride or catalytic hydrogenation.

Major Products:

Substitution: 3-(cyclohexyloxy)phenol.

Oxidation: Quinones or other oxidized phenolic compounds.

Reduction: 3-(cyclohexyloxy)phenol without the bromine substituent.

Scientific Research Applications

2-Bromo-3-(cyclohexyloxy)phenol has several applications in scientific research:

Chemistry: Used as a building block in organic synthesis and as an intermediate in the preparation of more complex molecules.

Biology: Studied for its potential biological activities, including antimicrobial and antioxidant properties.

Medicine: Investigated for its potential therapeutic applications, such as in the development of new drugs.

Industry: Utilized in the production of specialty chemicals and materials with specific properties.

Mechanism of Action

The mechanism of action of 2-Bromo-3-(cyclohexyloxy)phenol involves its interaction with various molecular targets. The bromine atom and the phenolic group play crucial roles in its reactivity. The compound can form hydrogen bonds and interact with enzymes or receptors, leading to its biological effects. The exact pathways and molecular targets depend on the specific application and context of its use.

Comparison with Similar Compounds

2-Bromo-3-(trifluoromethyl)phenol

• Structure : Bromine at 2-position, trifluoromethyl (-CF₃) at 3-position.
• Key Differences: Electronic Effects: The -CF₃ group is strongly electron-withdrawing, increasing the acidity of the phenolic -OH (pKa ~7–8) compared to the electron-donating cyclohexyloxy group in the target compound . Lipophilicity: -CF₃ enhances hydrophobicity (LogP ~2.5), whereas the cyclohexyloxy group may further increase LogP due to its aliphatic bulk. Applications: 2-Bromo-3-(trifluoromethyl)phenol is widely used in pharmaceuticals and agrochemicals for introducing trifluoromethyl motifs, which improve metabolic stability and bioavailability .

2-(Benzyloxy)-3-bromo-6-chlorophenol

• Structure : Benzyloxy group at 2-position, bromine at 3-position, chlorine at 6-position.
• Key Differences: Substituent Diversity: The benzyloxy group introduces aromatic π-system interactions, whereas cyclohexyloxy provides steric shielding. Reactivity: Chlorine at the 6-position may direct electrophilic substitution reactions differently compared to unsubstituted positions in the target compound. Safety Profile: This compound carries warnings for skin/eye irritation (H315, H319) and respiratory sensitization (H335), similar to brominated phenols .

2-Bromo-3-methoxyphenol

• Structure : Methoxy (-OCH₃) at 3-position, bromine at 2-position.
• Electronic Properties: Methoxy is electron-donating, slightly decreasing phenol acidity compared to cyclohexyloxy. Synthetic Utility: Used in coupling reactions for heterocycle synthesis (e.g., pyran derivatives) .

3-Amino-2-bromophenol

• Structure: Amino (-NH₂) at 3-position, bromine at 2-position.
• Key Differences: Acidity and Reactivity: The -NH₂ group is strongly electron-donating, lowering phenol acidity (pKa ~9–10) and enabling participation in diazotization or Schiff base formation. Applications: Primarily used in dye synthesis and as a ligand in coordination chemistry .

Comparative Analysis Table

Property	2-Bromo-3-(cyclohexyloxy)phenol	2-Bromo-3-(trifluoromethyl)phenol	2-(Benzyloxy)-3-bromo-6-chlorophenol	2-Bromo-3-methoxyphenol	3-Amino-2-bromophenol
Molecular Formula	C₁₂H₁₅BrO₂	C₇H₄BrF₃O	C₁₃H₁₀BrClO₂	C₇H₇BrO₂	C₆H₆BrNO
Molecular Weight	~287.16	225.01	315.58	217.03	188.02
Key Substituents	-Br, -O-Cyclohexyl	-Br, -CF₃	-Br, -O-Benzyl, -Cl	-Br, -OCH₃	-Br, -NH₂
Phenolic Acidity	Moderate (pKa ~9–10)	High (pKa ~7–8)	Moderate (pKa ~9–10)	Moderate (pKa ~9–10)	Low (pKa ~9–10)
Lipophilicity (LogP)	High (~3.0–3.5)	Moderate (~2.5)	High (~3.2)	Moderate (~2.0)	Low (~1.5)
Applications	Pharmaceutical intermediates	Agrochemicals, materials science	Polymer synthesis	Heterocycle synthesis	Dye chemistry

Research Findings and Implications

• However, the absence of a sulfonamide group in the target compound limits direct extrapolation .
• Synthetic Utility : The cyclohexyloxy group’s steric bulk may hinder certain reactions (e.g., nucleophilic substitution) compared to smaller alkoxy groups like methoxy .
• Safety Considerations: Brominated phenols generally exhibit hazards such as skin irritation (H315) and respiratory sensitization (H335), as seen in 2-Bromo-3-(trifluoromethyl)phenol .